![molecular formula C11H12N2O B1490032 (1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine CAS No. 1508058-86-3](/img/structure/B1490032.png)
(1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine
Overview
Description
Scientific Research Applications
Enantioselective Synthesis
This compound plays a significant role in the enantioselective synthesis of 2-(2-Arylcyclopropyl)glycines, which are conformationally restricted homophenylalanine analogs. This process involves starting from simple aromatic aldehydes and acetylfuran to create (E)-1-(furan-2-yl)-3-arylprop-2-en-1-ones, which are further processed to yield (furan-2-yl)(2-arylcyclopropyl)methanones. These are then converted to (2-arylcyclopropyl)(furan-2-yl)methanamines in optically pure form and high yield, showing the compound's potential in precise synthetic chemistry (Demir et al., 2004).
Antimicrobial Properties
Several derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine, closely related to the compound , have been synthesized and found to exhibit variable degrees of antibacterial and antifungal activities. This suggests the potential of these compounds, including 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine, in developing new antimicrobial agents (Visagaperumal et al., 2010).
Application in Medicinal Chemistry
Research has indicated the potential of related benzimidazole derivatives in medicinal chemistry, particularly for their antimicrobial properties. This suggests that 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine could also be relevant in this field, considering its structural similarities (Ajani et al., 2016).
Corrosion Inhibition
Amino acid compounds, similar to 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine, have been studied for their effectiveness as corrosion inhibitors in various solutions. These studies can help in understanding the potential application of such compounds in protecting metals against corrosion (Yadav et al., 2015).
Neuroprotective Activities
Research into oxadiazolylindazole sodium channel modulators, which are structurally related to 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine, has uncovered their potential as neuroprotective agents. This suggests that further investigation into similar compounds might reveal significant neurological applications (Clutterbuck et al., 2009).
Mechanism of Action
Target of Action
Benzoxazole derivatives, which include this compound, have been found to exhibit a wide spectrum of pharmacological activities . These activities suggest that the compound may interact with a variety of biological targets, including various enzymes, receptors, and cellular structures involved in microbial and cancer cell growth .
Mode of Action
Benzoxazole derivatives have been shown to interact with their targets in a way that inhibits the growth of bacteria, fungi, and cancer cells . This suggests that (1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine may also act by interfering with essential biological processes in these cells, leading to their death or growth inhibition.
Biochemical Pathways
Given the broad spectrum of pharmacological activities exhibited by benzoxazole derivatives, it can be inferred that this compound may affect multiple biochemical pathways . These could include pathways involved in bacterial and fungal growth, as well as pathways involved in cancer cell proliferation .
Result of Action
Based on the known activities of benzoxazole derivatives, it can be inferred that this compound may lead to the death or growth inhibition of bacteria, fungi, and cancer cells .
properties
IUPAC Name |
[1-(1,3-benzoxazol-2-yl)cyclopropyl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10/h1-4H,5-7,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIQCXVBXABVFTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CN)C2=NC3=CC=CC=C3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.